![molecular formula C8H8Cl2N2 B8188975 [1,6]Naphthyridine dihydrochloride CAS No. 54902-68-0](/img/structure/B8188975.png)
[1,6]Naphthyridine dihydrochloride
Overview
Description
[1,6]Naphthyridine dihydrochloride is a useful research compound. Its molecular formula is C8H8Cl2N2 and its molecular weight is 203.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality [1,6]Naphthyridine dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1,6]Naphthyridine dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biomedical Ligands : 1,6-naphthyridin-2(1H)-ones, a related compound, have potential as biomedical ligands for various receptors. They can be synthesized with diverse substituents and methods, suggesting a range of applications in this area (Oliveras et al., 2021).
Fluorescent DNA-binding Compounds : Dibenzo[b,h][1,6]naphthyridines derived from 2-acetylaminobenzaldehyde exhibit strong fluorescence, which changes upon intercalation into double-stranded DNA. This property makes them useful for studying DNA interactions and possibly for therapeutic applications (Okuma et al., 2014).
Cancer Therapy : Compounds like 7-substituted 3-(2,6-dichlorophenyl)-1,6-naphthyridin-2(1H)-ones show potential as selective inhibitors of c-Src protein tyrosine kinases, which are significant in cancer therapy (Thompson et al., 2000).
HIV-1 Integrase Inhibitors : Novel 1,6-naphthyridine-7-carboxamides have shown promise as potent HIV-1 integrase inhibitors and effective cytotoxic agents for cancer therapeutics (Zeng et al., 2012).
Synthetic Methods : There are various synthetic methods for creating 1,6-naphthyridine derivatives, including solvent-free and catalyst-free methods, which have applications in cancer chemotherapy, antibacterials, and antivirals (Hameed, 2015).
Kinase Inhibitors : The 1,6-naphthyridine motif can be substituted to create new c-Met kinase inhibitors with improved potency and activity, indicating potential in cancer treatment (Wang et al., 2013).
Anticancer Properties : Recent developments in synthesizing functionalized 1,6-naphthyridines highlight their importance in anticancer research, showcasing their potential in synthetic and medicinal chemistry fields (Lavanya et al., 2021).
Uranium Extraction : Phosphoryl-substituted 1,8-naphthyridines have been used to extract uranium(VI) from aqueous solutions, offering a new method for uranium extraction (Bodrin et al., 2016).
Anti-inflammatory and Anti-oxidant Properties : A 1,6-naphthyridine compound synthesized through a one-pot multicomponent method exhibits excellent anti-inflammatory and anti-oxidant properties (Lavanya et al., 2015).
Nonlinear Optics : 1,6-naphthyridine derivatives have been investigated for their potential in nonlinear optics, exhibiting second harmonic generation with lasers and promising efficiency in various solvents (Indirapriyadharshini et al., 2002).
properties
IUPAC Name |
1,6-naphthyridine;dihydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2.2ClH/c1-2-7-6-9-5-3-8(7)10-4-1;;/h1-6H;2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEGGDAGJVDTPHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN=C2)N=C1.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30705253 | |
Record name | 1,6-Naphthyridine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30705253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1,6]Naphthyridine dihydrochloride | |
CAS RN |
54902-68-0 | |
Record name | 1,6-Naphthyridine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30705253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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